N-(2-furylmethyl)-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C14H15NO3/c1-11-4-2-5-12(8-11)18-10-14(16)15-9-13-6-3-7-17-13/h2-8H,9-10H2,1H3,(H,15,16)
• InChI Key: PWOCVYQIVLFTCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NCC2=CC=CO2
• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol

Description

N-(2-furylmethyl)-2-(3-methylphenoxy)acetamide, also known as Furamidine or DB75, is a synthetic organic compound that belongs to the family of aromatic amides. This compound has been extensively studied for its potential use as an antiprotozoal agent, specifically against Trypanosoma cruzi and Leishmania species.

Mechanism of Action

N-(2-furylmethyl)-2-(3-methylphenoxy)acetamide exerts its antiprotozoal activity by binding to the DNA of the parasites, thereby inhibiting their replication and survival. It has been shown to have a higher affinity for the kinetoplast DNA of Trypanosoma cruzi and Leishmania species compared to mammalian DNA, which may contribute to its selectivity and reduced toxicity.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-2-(3-methylphenoxy)acetamide has been shown to have low toxicity in mammalian cells and tissues, making it a promising candidate for further development as an antiprotozoal agent. In addition, it has been shown to have a long half-life in the bloodstream, which may contribute to its efficacy as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-furylmethyl)-2-(3-methylphenoxy)acetamide is its selectivity for kinetoplast DNA, which may reduce its toxicity in mammalian cells and tissues. However, one limitation is its low solubility in water, which may make it difficult to administer in vivo.

Future Directions

Future research on N-(2-furylmethyl)-2-(3-methylphenoxy)acetamide may focus on the development of more soluble derivatives or formulations, as well as the optimization of its pharmacokinetic and pharmacodynamic properties. In addition, further studies may investigate its potential use against other protozoal diseases, such as malaria and toxoplasmosis.

Synthesis Methods

The synthesis of N-(2-furylmethyl)-2-(3-methylphenoxy)acetamide involves the reaction between 2-(3-methylphenoxy)acetic acid and 2-(2-furylmethyl)aminoethanol in the presence of thionyl chloride. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-(2-furylmethyl)-2-(3-methylphenoxy)acetamide has been studied for its potential use as an antiprotozoal agent, specifically against Trypanosoma cruzi and Leishmania species. These parasites cause Chagas disease and leishmaniasis, respectively, which are major public health problems in many parts of the world. N-(2-furylmethyl)-2-(3-methylphenoxy)acetamide has shown promising results in vitro and in vivo studies, demonstrating its potential as a therapeutic agent for these diseases.